Cas no 103274-71-1 (1-methoxypentan-2-one)

• Product Name: 1-methoxypentan-2-one
• CAS No: 103274-71-1
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1139876
• PubChem ID: 14803791
• Update Time: 2025-04-20

1-methoxypentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methoxypentan-2-one
• CTK0G7136
• Methoxymethyl-propyl-keton
• AGN-PC-002LYS
• Pentanone, methoxy-
• 1-methoxy-pentan-2-one
• ACMC-20m65j
• AKOS010815269
• 2-Pentanone, 1-methoxy-
• 1-methoxy-2-pentanone
• 1-Methoxy-pentan-2-on
• CTK0G7136; Methoxymethyl-propyl-keton; AGN-PC-002LYS; Pentanone, methoxy-; 1-methoxy-pentan-2-one; ACMC-20m65j; AKOS010815269; 2-Pentanone, 1-methoxy-; 1-methoxy-2-pentanone; 1-Methoxy-pentan-2-on;
• 103274-71-1
• SCHEMBL5047501
• DTXSID90564222

• Inchi： 1S/C6H12O2/c1-3-4-6(7)5-8-2/h3-5H2,1-2H3
• InChI Key： ZAMFXGFUMGUHHU-UHFFFAOYSA-N
• SMILES： O(C)CC(CCC)=O

Computed Properties

• Exact Mass: 116.08373g/mol
• Monoisotopic Mass: 116.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 116.16g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų